Cas no 536999-09-4 (5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 536999-09-4
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 6382191
• PubChem ID: 135779277
• Update Time: 2025-07-16

5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 7-(4-isopropylphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-5-methyl-7-[4-(1-methylethyl)phenyl]-
• Oprea1_066117
• 536999-09-4
• AKOS002933674
• F1214-0009
• 5-methyl-7-[4-(propan-2-yl)phenyl]-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 5-methyl-7-(4-propan-2-ylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Inchi： 1S/C16H19N5O/c1-9(2)11-4-6-12(7-5-11)14-13(15(17)22)10(3)20-16-18-8-19-21(14)16/h4-9,14H,1-3H3,(H2,17,22)(H,18,19,20)
• InChI Key： WFIDDUSHRUWOOE-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=C(C(C)C)C=C1)C(C(N)=O)=C(C)N=2

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 478.3±55.0 °C(Predicted)
• pka: 14.72±0.40(Predicted)

Additional information on 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Recent Advances in the Study of 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 536999-09-4)

The compound 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS: 536999-09-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine scaffold, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro studies have shown that 536999-09-4 effectively targets kinases such as JAK1 and JAK3, which play critical roles in cytokine signaling. This inhibition leads to a marked reduction in pro-inflammatory cytokine production, suggesting its potential as a therapeutic agent for autoimmune diseases like rheumatoid arthritis and psoriasis. Additionally, the compound's selectivity profile has been a focal point, with researchers aiming to minimize off-target effects while maintaining high efficacy.

Another area of investigation has been the optimization of the synthetic route for 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the sustainability of the synthesis, aligning with the growing emphasis on environmentally friendly pharmaceutical manufacturing.

In vivo studies have further validated the therapeutic potential of 536999-09-4. Preclinical models of inflammatory diseases have demonstrated significant efficacy, with the compound showing favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings have paved the way for ongoing clinical trials, which aim to evaluate its safety and efficacy in human subjects. Early-phase trials have reported encouraging results, with minimal adverse effects observed at therapeutic doses.

Beyond its anti-inflammatory applications, recent research has also explored the compound's potential in oncology. Preliminary data indicate that 5-methyl-7-4-(propan-2-yl)phenyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide may exhibit anti-proliferative effects in certain cancer cell lines, particularly those driven by dysregulated kinase activity. This has sparked interest in its potential as a targeted therapy for cancers such as leukemia and solid tumors, although further mechanistic studies are required to fully understand its oncological applications.

In conclusion, the latest research on 536999-09-4 highlights its multifaceted potential in both inflammatory and oncological therapeutics. Its unique chemical structure and promising pharmacological profile make it a compelling candidate for further development. As ongoing studies continue to unravel its mechanisms and optimize its clinical utility, this compound is poised to make significant contributions to the field of chemical biology and drug discovery.